![molecular formula C10H15ClN2 B1326297 1-Methyl-1,2,3,4-tetrahydroquinolin-7-amine hydrochloride CAS No. 927684-97-7](/img/structure/B1326297.png)
1-Methyl-1,2,3,4-tetrahydroquinolin-7-amine hydrochloride
Overview
Description
1-Methyl-1,2,3,4-tetrahydroquinolin-7-amine hydrochloride is a chemical compound with the molecular formula C10H15ClN2 . It is a solid substance and its molecular weight is 198.7 .
Molecular Structure Analysis
The InChI code for 1-Methyl-1,2,3,4-tetrahydroquinolin-7-amine hydrochloride is 1S/C10H14N2.ClH/c1-12-6-2-3-8-4-5-9(11)7-10(8)12;/h4-5,7H,2-3,6,11H2,1H3;1H . This code provides a specific string of characters that represents the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 198.7 . The storage temperature is normal and it should be kept in a dark place, in an inert atmosphere .Scientific Research Applications
1-Methyl-1,2,3,4-tetrahydroquinolin-7-amine hydrochloride: A Comprehensive Analysis
Pharmaceutical Research: This compound serves as a crucial building block in the synthesis of novel pharmaceutical compounds. Its versatility allows for exploration in drug development, particularly in targeting diseases with unmet medical needs .
Neuroprotective Agent: Studies have highlighted its potential as a neuroprotectant, particularly in brain pathologies associated with oxidative stress and neurodegenerative diseases like Parkinson’s disease .
Antidepressant Effects: Research suggests that this compound may have antidepressant effects by interacting with dopamine receptors and inhibiting monoamine oxidase (MAO), which could be beneficial in treating depression .
Experimental Parkinsonism: The compound has been used to induce experimental parkinsonism in mice, providing a model for studying this neurodegenerative disorder .
Biological Activities Against Pathogens: Isoquinoline alkaloids, including derivatives like this compound, exhibit diverse biological activities against various infective pathogens and could contribute to new treatments for infectious diseases .
Diabetic Neuropathy: In models of diabetic neuropathy induced by streptozotocin (STZ), this compound has shown a neuroprotective profile, suggesting its potential application in managing neuropathic pain .
Safety and Hazards
properties
IUPAC Name |
1-methyl-3,4-dihydro-2H-quinolin-7-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2.ClH/c1-12-6-2-3-8-4-5-9(11)7-10(8)12;/h4-5,7H,2-3,6,11H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPBQFAWSKKXLRD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC2=C1C=C(C=C2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60647556 | |
Record name | 1-Methyl-1,2,3,4-tetrahydroquinolin-7-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60647556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-1,2,3,4-tetrahydroquinolin-7-amine hydrochloride | |
CAS RN |
927684-97-7 | |
Record name | 1-Methyl-1,2,3,4-tetrahydroquinolin-7-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60647556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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